Cas no 7784-31-8 (Aluminium Sulfate Octadecahydrate)

• Product Name: Aluminium Sulfate Octadecahydrate
• CAS No: 7784-31-8
• MF: Al₂H₃₆O₃₀S₃
• MW: 666.425919532776
• MDL: MFCD00149136
• CID: 47859
• PubChem ID: 24846984
• Update Time: 2025-04-19

Aluminium Sulfate Octadecahydrate Chemical and Physical Properties

Names and Identifiers

• Aluminium sulfate octadecahydrate
• ALUMINIUM SULFATE 18-HYDRATE EXTRA PURE PH EUR BP
• Aluminum sulfate octadecahydrate
• Aluminium sulfate octadecahydrate, extra pure
• AluMinuM Sulfate (AS)
• Aluminum sulfate hydrate
• Aluminumsesquisulfate octadecahydrate
• Aluminum sulfate (Al2(SO4)3) hydrate (1:18)
• Aluminumsulfate (Al2(SO4)3) octadecahydrate
• Aluminumsulfate octadecahydrate (Al2(SO4)3.18H2O)
• Aluminum trisulfate octadecahydrate
• Cake alum
• Dialuminum sulfate octadecahydrate
• Dialuminum trisulfateoctadecahydrate
• Patent alum
• Cake alum octadecahydrate
• TCS9L00G8F
• Aluminium sulfate octadecahydrate, 98+%, ACS reagent
• aluminum sulfate.18H2O
• aluminium sulfate.18H2O
• 2Al.3SO4.18H2O
• Al2(SO4)3.18H2O
• dialuminium sulfate octadecahydrate
• AMVQGJHFDJVOOB-UHFFFAOYSA-H
• Aluminum s
• NS00075697
• H36Al2O30S3
• Aluminum sesquisulfate octadecahydrate
• dialuminum;trisulfate;octadecahydrate
• aluminum(III) sulfate octadecahydrate
• AKOS015902553
• Aluminum sulphate octadecahydrate
• ALUMINIUM SULFATE OCTADECAHYDRATE [MI]
• Sulfuric acid, aluminum salt (3:2), octadecahydrate
• FT-0622231
• ALUMINUM SULFATE (AL2(SO4)3) OCTADECAHYDRATE
• CHEBI:74779
• 7784-31-8
• DTXSID50892432
• UNII-TCS9L00G8F
• Q26841003
• MFCD00149136
• ALUMINUM SULFATE OCTADECAHYDRATE (AL2(SO4)3.18H2O)
• aluminium sulfate--water (1/18)
• DIALUMINUM TRISULFATE OCTADECAHYDRATE
• aluminium(III) sulfate octadecahydrate
• dialuminium(3+) octadecahydrate trisulfate
• Aluminum Sulfate, Octadecahydrate
• 616-524-3
• Aluminium Sulfate Octadecahydrate

• MDL： MFCD00149136
• Inchi： 1S/2Al.3H2O4S.18H2O/c;;3*1-5(2,3)4;;;;;;;;;;;;;;;;;;/h;;3*(H2,1,2,3,4);18*1H2/q2*+3;;;;;;;;;;;;;;;;;;;;;/p-6
• InChI Key： AMVQGJHFDJVOOB-UHFFFAOYSA-H
• SMILES： S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[Al+3].[Al+3].O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 672.05500
• Monoisotopic Mass: 666.008430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 35
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 284

Experimental Properties

• Color/Form: White lustrous crystalline powder.
• Density: 1,69 g/cm3
• Melting Point: 86 ºC
• PH: 2.5-4.0 (20g/l, H2O, 20℃)
• Solubility: 364g/l
• Water Partition Coefficient: dissolution
• PSA: 432.06000
• LogP: -1.25400
• Sensitiveness: moisture sensitive
• Solubility: It is easily soluble in water, acid and alkali, almost insoluble in ethanol, and the solution is acidic.

Aluminium Sulfate Octadecahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN3260 - class 8 - PG 3 - RQ - Corrosive solid, acidic, inorganic, n.o.s., HI: all
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S61-S37/39-S29-S26-S39
• RTECS：WS5697000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R41; R51/53
• Safety Term：S26;S29;S37/39;S61
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds